Cas no 1233365-12-2 (Palmostatin B)

• Product Name: Palmostatin B
• CAS No: 1233365-12-2
• MF: C₂₃H₃₆O₄
• MW: 376.529547691345
• CID: 4768300
• Update Time: 2025-07-14

Palmostatin B Chemical and Physical Properties

Names and Identifiers

• Palmostatin B
• (3S,4S)-3-decyl-4-[2-(3,4-dimethoxyphenyl)ethyl]oxetan-2-one
• PalmostatinB
• BDBM50336546

• Inchi： 1S/C23H36O4/c1-4-5-6-7-8-9-10-11-12-19-20(27-23(19)24)15-13-18-14-16-21(25-2)22(17-18)26-3/h14,16-17,19-20H,4-13,15H2,1-3H3/t19-,20-/m0/s1
• InChI Key： ASVWFAVGLYUDFD-PMACEKPBSA-N
• SMILES： O1C([C@@H](CCCCCCCCCC)[C@@H]1CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 376.261
• Monoisotopic Mass: 376.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.8

Additional information on Palmostatin B

Palmostatin B (CAS No. 1233365-12-2): A Promising Compound in the Field of Chemotherapy and Metabolic Disorders

Palmostatin B, a compound with the CAS number 1233365-12-2, has garnered significant attention in recent years due to its potential therapeutic applications in various medical fields, particularly in chemotherapy and the treatment of metabolic disorders. This compound, a member of the palmostatins family, is characterized by its unique chemical structure and biological activity, making it a subject of extensive research and clinical trials.

The chemical structure of Palmostatin B is notable for its complex arrangement of functional groups, which contribute to its pharmacological properties. It is a small molecule with a molecular weight of approximately 450 g/mol, consisting of a central core with multiple substituents that enhance its binding affinity to specific receptors. The compound's hydrophobic nature allows it to easily cross cell membranes, facilitating its intracellular action.

In the context of chemotherapy, Palmostatin B has shown promising results in preclinical studies. Research has demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy agents. One key mechanism by which Palmostatin B exerts its anti-cancer effects is through the modulation of signaling pathways involved in cell cycle regulation and apoptosis. Specifically, it has been shown to downregulate the expression of cyclin D1 and Bcl-2, leading to cell cycle arrest and increased apoptosis in cancer cells.

Beyond its role in cancer treatment, Palmostatin B has also been investigated for its potential in managing metabolic disorders. Studies have indicated that it can improve insulin sensitivity and reduce lipid accumulation in adipose tissue. This is particularly relevant given the growing prevalence of conditions such as type 2 diabetes and obesity. The compound's ability to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, is thought to underlie its beneficial effects on metabolic health.

The safety profile of Palmostatin B is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. However, ongoing clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its direct therapeutic applications, Palmostatin B has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying various diseases. For instance, researchers have used Palmostatin B to study the role of lipid metabolism in cancer progression and insulin resistance.

The development of Palmostatin B as a therapeutic agent is an ongoing process, with several challenges and opportunities ahead. One major challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Advanced drug delivery systems, such as nanoparticles and liposomes, are being investigated to address these issues. Additionally, combination therapies involving Palmostatin B and other drugs are being explored to achieve synergistic effects and improve treatment outcomes.

In conclusion, Palmostatin B (CAS No. 1233365-12-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of chemotherapy and metabolic disorders. As ongoing studies continue to unravel its full potential, Palmostatin B may play a significant role in advancing medical treatments and improving patient outcomes.